4-Chloro-2-[2-(dimethylamino)-2-oxoethoxy]benzoic acid

• Molecular Formula: C11H12ClNO4
• Molecular Weight: 257.67 g/mol
• IUPAC Name: 4-chloro-2-[2-(dimethylamino)-2-oxoethoxy]benzoic acid
• InChI: InChI=1S/C11H12ClNO4/c1-13(2)10(14)6-17-9-5-7(12)3-4-8(9)11(15)16/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key: POBRWJKFEQDGKH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COC1=C(C=CC(=C1)Cl)C(=O)O

Description

4-Chloro-2-[2-(dimethylamino)-2-oxoethoxy]benzoic acid is a useful research compound. Its molecular formula is C11H12ClNO4 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The product from step (a) (1.0 g) was dissolved in a 2:1 water:methanol mixture (15 ml) and lithium hydroxide monohydrate added. After 2 hours 2M aqueous hydrochloric acid and ethyl acetate were added, the organic phase separated, dried and concentrated to give the product as a solid (1.2 g), m.p. 141-142° C.

Synthesis routes and methods II

Procedure details

The product from step (v) (1.0 g) was dissolved in a 2:1 water:methanol mixture (15 ml) and LiOH.H2O added. After 2 hours 2M aqueous HCl solution and ethyl acetate were added, the organic phase separated, dried and concentrated to give the sub-titled product as a solid (1.2 g).